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Core Functions of the Bur1-Bur2 Kinase
Complex
BUR1 is an essential gene in Saccharomyces cerevisiae that encodes the catalytic subunit of a

cyclin-dependent kinase (CDK).[1] It forms a heterodimeric complex with its cyclin partner,

Bur2.[2][3] While initially identified for its role in transcription, the Bur1-Bur2 complex is now

understood to be a crucial nexus for coordinating transcription with chromatin modification,

DNA repair, and cell cycle progression. The kinase is activated through phosphorylation of a

conserved threonine in its T-loop by the CDK-activating kinase, Cak1.[4]

A Central Role in Transcriptional Elongation
The Bur1-Bur2 complex is a key component of the RNA Polymerase II (RNAPII) transcription

elongation machinery.[2] Chromatin immunoprecipitation (ChIP) experiments have

demonstrated that Bur1 and Bur2 are recruited to actively transcribing genes, where they

travel with the elongating polymerase. The complex facilitates efficient elongation through the

phosphorylation of several critical factors.

Key substrates of Bur1 in transcriptional elongation include:

Spt5 (DSIF): Bur1 is the primary kinase responsible for phosphorylating the C-terminal

region (CTR) of Spt5, an essential and highly conserved elongation factor. This
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phosphorylation event is critical for the recruitment of the Paf1 complex (Paf1C) to the

elongation machinery.

Rpb1 Linker Region: Bur1 phosphorylates serine and threonine residues in the flexible linker

region of Rpb1, the largest subunit of RNAPII. These phosphorylation marks create a binding

site for the tandem SH2 domain of the histone chaperone and elongation factor Spt6,

functionally linking it to the elongating polymerase.

Rpb1 C-Terminal Domain (CTD): While Bur1 can phosphorylate the heptapeptide repeats of

the Rpb1 CTD in vitro, it is not considered the major kinase for Serine 2 (Ser2) or Serine 5

(Ser5) phosphorylation in vivo. That role is primarily fulfilled by Ctk1 (CDK12). However,

Bur1 may contribute to Ser2 phosphorylation at the 5' ends of genes to augment Ctk1's

activity.

RNAPII Elongation Complex

RNAPII

Rpb1 Linker

Spt5

Paf1C

Recruits

Spt6Bur1-Bur2
Kinase

 P

 P Recruits

Click to download full resolution via product page

Bur1's role in the RNAPII elongation complex.

Orchestration of Histone Modifications
Bur1 acts as a master regulator of histone modifications during transcription, most notably

initiating a cascade that leads to histone H2B monoubiquitination (H2Bub1) and subsequent
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histone H3 methylation.

H2B Monoubiquitination: The Bur1-Bur2 complex is required for the monoubiquitination of

histone H2B at lysine 123 by the Rad6 (E2 ubiquitin-conjugating enzyme) and Bre1 (E3

ubiquitin ligase) complex. Bur1 directly phosphorylates Rad6 on serine 120, a step that

promotes its H2B ubiquitination activity. Furthermore, Bur1's role in recruiting the Paf1

complex is also essential for this process.

Trans-Histone Crosstalk: H2B monoubiquitination is a prerequisite for the subsequent

methylation of histone H3 on lysine 4 (H3K4) by the COMPASS complex and lysine 79

(H3K79) by Dot1. By controlling H2Bub1, Bur1 indirectly regulates these critical "active"

chromatin marks.

H3K36 Trimethylation: Bur1-Bur2 activity is necessary for the normal pattern of histone H3

lysine 36 trimethylation (H3K36me3) by the methyltransferase Set2. In bur1 or bur2 mutant

strains, H3K36 trimethylation is significantly reduced. This function is linked to transcription

elongation, as the increase in H3K36me3 across actively transcribed gene bodies is

dependent on Bur1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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